2-(2-ethoxy-4-formylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide

• IUPAC Name: 2-(2-ethoxy-4-formylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide
• InChI: InChI=1S/C18H18FNO4/c1-3-23-17-9-13(10-21)5-7-16(17)24-11-18(22)20-15-8-12(2)4-6-14(15)19/h4-10H,3,11H2,1-2H3,(H,20,22)
• InChI Key: HSNRVOXUEJDYCH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=C(C=CC(=C1)C=O)OCC(=O)NC2=C(C=CC(=C2)C)F
• Molecular Formula: C18H18FNO4
• Molecular Weight: 331.3 g/mol

Description

2-(2-ethoxy-4-formylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide is a chemical compound that has been the subject of scientific research due to its potential applications in medicine. It is a member of the class of compounds known as acetanilides, which are widely used in the pharmaceutical industry.

Mechanism of Action

The mechanism of action of 2-(2-ethoxy-4-formylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide involves the inhibition of COX-2. This enzyme is responsible for the production of prostaglandins, which are involved in inflammation and pain. By inhibiting COX-2, the compound may help to reduce inflammation and pain in conditions such as arthritis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro and in vivo. In vitro studies have shown that the compound can inhibit the production of prostaglandins in various cell types. In vivo studies have shown that the compound can reduce inflammation and pain in animal models of arthritis.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(2-ethoxy-4-formylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide in lab experiments include its ability to inhibit COX-2, which is a well-established target for anti-inflammatory and analgesic drugs. The limitations of using the compound include its relatively low potency compared to other COX-2 inhibitors, as well as its potential for off-target effects on other enzymes.

Future Directions

There are several future directions for research on 2-(2-ethoxy-4-formylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide. One direction is to develop more potent analogs of the compound that can selectively inhibit COX-2 without off-target effects. Another direction is to study the compound's potential use in other inflammatory conditions, such as inflammatory bowel disease and asthma. Finally, the compound's potential use in combination with other anti-inflammatory and analgesic drugs should be explored.

Synthesis Methods

The synthesis of 2-(2-ethoxy-4-formylphenoxy)-N-(2-fluoro-5-methylphenyl)acetamide involves the reaction of 2-ethoxy-4-formylphenol with 2-fluoro-5-methylaniline in the presence of acetic anhydride and a catalyst such as sulfuric acid. The resulting product is then purified by recrystallization.

Scientific Research Applications

The compound has been studied for its potential use as an anti-inflammatory and analgesic agent. It has been shown to inhibit the enzyme cyclooxygenase-2 (COX-2), which is responsible for the production of prostaglandins, which are involved in inflammation and pain. This inhibition may help to reduce inflammation and pain in conditions such as arthritis.